Cas no 1804223-23-1 (Ethyl 3-cyano-5-(3-ethoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 3-cyano-5-(3-ethoxy-3-oxopropyl)benzoate
• CAS No: 1804223-23-1
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 4959502
• Update Time: 2025-07-20

Ethyl 3-cyano-5-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-(3-ethoxy-3-oxopropyl)benzoate

• Inchi： 1S/C15H17NO4/c1-3-19-14(17)6-5-11-7-12(10-16)9-13(8-11)15(18)20-4-2/h7-9H,3-6H2,1-2H3
• InChI Key： DSGVUBANSMPEPC-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1C=C(C#N)C=C(C(=O)OCC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 385
• XLogP3: 2.3
• Topological Polar Surface Area: 76.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 3-cyano-5-(3-ethoxy-3-oxopropyl)benzoate

Recent Advances in the Study of Ethyl 3-cyano-5-(3-ethoxy-3-oxopropyl)benzoate (CAS: 1804223-23-1)

Ethyl 3-cyano-5-(3-ethoxy-3-oxopropyl)benzoate (CAS: 1804223-23-1) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

A recent study published in the Journal of Medicinal Chemistry explored the use of Ethyl 3-cyano-5-(3-ethoxy-3-oxopropyl)benzoate as a precursor in the synthesis of small-molecule inhibitors targeting the JAK-STAT signaling pathway. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK2, a kinase implicated in various inflammatory and oncogenic processes. The study employed a combination of molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, providing a solid foundation for further drug development efforts.

In another study, researchers investigated the role of Ethyl 3-cyano-5-(3-ethoxy-3-oxopropyl)benzoate in the synthesis of fluorescent probes for cellular imaging. The compound's unique structural features, including the cyano and ester functional groups, make it an attractive candidate for the development of imaging agents. The study, published in ACS Chemical Biology, reported the successful conjugation of this compound with various fluorophores, resulting in probes with high specificity for intracellular targets. These findings open new avenues for the use of this compound in diagnostic and therapeutic applications.

Further research has also explored the pharmacokinetic properties of Ethyl 3-cyano-5-(3-ethoxy-3-oxopropyl)benzoate. A recent paper in Drug Metabolism and Disposition detailed the compound's metabolic stability and bioavailability in preclinical models. The study revealed that the compound undergoes rapid ester hydrolysis in vivo, leading to the formation of active metabolites with prolonged half-lives. These insights are critical for optimizing the dosing regimens of potential drug candidates derived from this compound.

In summary, Ethyl 3-cyano-5-(3-ethoxy-3-oxopropyl)benzoate (CAS: 1804223-23-1) continues to be a valuable scaffold in medicinal chemistry, with recent studies underscoring its versatility and potential in drug discovery. Future research should focus on expanding its applications, particularly in the design of targeted therapies and imaging agents. The compound's unique chemical properties and demonstrated biological activities make it a promising candidate for further investigation.